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Compound of Interest

Compound Name: Methyl 2-furoate

Cat. No.: B073834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl 2-furoate, a versatile

heterocyclic compound with significant applications in chemical synthesis, flavor and fragrance

industries, and as a building block in drug discovery. This document details its chemical identity,

physicochemical properties, synthesis protocols, and key applications, presenting data in a

structured and accessible format for technical audiences.

Chemical Identity and Properties
Methyl 2-furoate, also known as methyl pyromucate, is the methyl ester of 2-furoic acid.[1][2] It

is a key intermediate in organic synthesis and is recognized for its characteristic fruity and

mushroom-like odor.[1]

Table 1: Chemical Identifiers for Methyl 2-furoate
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Identifier Value

CAS Number 611-13-2[1][2][3][4]

IUPAC Name methyl furan-2-carboxylate[2][4]

Synonyms

Methyl furan-2-carboxylate, Methyl pyromucate,

2-Furancarboxylic acid methyl ester, Mefat,

FEMA 2703[1][2][3]

Molecular Formula C₆H₆O₃[1][2][3]

Molecular Weight 126.11 g/mol [1][3]

InChI 1S/C6H6O3/c1-8-6(7)5-3-2-4-9-5/h2-4H,1H3[2]

InChIKey HDJLSECJEQSPKW-UHFFFAOYSA-N[2]

SMILES COC(=O)c1ccco1

Table 2: Physicochemical Properties of Methyl 2-furoate

Property Value

Appearance
Clear pale yellow to brown liquid[1], Orange

liquid[5]

Odor Pleasant, fruity, mushroom-like[1]

Boiling Point 181 °C (lit.)[1]

Density 1.179 g/mL at 25 °C (lit.)[1]

Refractive Index n20/D 1.487 (lit.)[1]

Flash Point 73 °C (163.4 °F) - closed cup

Solubility
Slightly soluble in water, chloroform, and

methanol[1]

LogP 0.99[1]
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Methyl 2-furoate can be synthesized through several routes, most commonly via the

esterification of 2-furoic acid or the oxidative esterification of furfural.

This method involves the reaction of 2-furoic acid with methanol in the presence of an acid

catalyst.

Experimental Procedure:

Combine 15g of 2-furoic acid, a corresponding molar equivalent of methanol, and a catalytic

amount of sodium hydrogen sulfate (NaHSO₄·H₂O) in a three-port flask equipped with a

stirrer and condenser.[6]

Add a boiling chip and heat the mixture to reflux with constant stirring.[6]

Monitor the reaction progress by measuring the acid value of the mixture at set time

intervals. The esterification rate can be calculated from the change in acid value.[6]

Upon completion (typically after 150 minutes for optimal yield), cool the reaction mixture to

room temperature.[6]

Transfer the mixture to a separatory funnel and add 40 mL of water, then stir.[6]

Separate the aqueous layer. Wash the organic layer with a saturated sodium carbonate

solution until it is weakly alkaline, followed by a wash with a small amount of saturated saline

solution until neutral.[6]

Dry the organic layer over anhydrous sodium sulfate.

Purify the crude product by vacuum distillation, collecting the fraction at 150-155 °C (at 0.08

MPa) to obtain pure methyl 2-furoate.[6]

This protocol describes a greener synthesis route using a heterogeneous catalyst.

Experimental Procedure:

Charge a 25 mL side-armed round-bottomed flask with furfuryl alcohol (1 mmol), 10 mg of

Pd@g-C₃N₄ catalyst, and 5.0 mL of methanol.[7]
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Equip the flask with a magnetic stirring bar and a balloon filled with air.[7]

Irradiate the reaction mixture with visible light using a 20-W domestic bulb at a set

temperature for 12 hours.[7]

Monitor the progress of the reaction using Thin Layer Chromatography (TLC).[7]

After the reaction is complete, separate the catalyst by centrifugation.[7]

Extract the product from the supernatant using ethyl acetate.[7]

Dry the combined organic phases over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.[1]

Purify the resulting residue by flash column chromatography (eluent: petroleum ether or a

mixture of petroleum ether/ethyl acetate) to yield high-purity methyl 2-furoate.[1]

Applications in Research and Drug Development
Methyl 2-furoate is a valuable building block for the synthesis of more complex molecules with

potential biological activity.

Synthesis of Heterocyclic Compounds: It is utilized in the synthesis of various heterocyclic

compounds, including cis-fused 5-oxofuro[2,3-b]furans and sesquiterpene lactones.[1][8]

These molecular scaffolds are of interest in drug discovery.

Flavor and Fragrance: Due to its distinct aroma, it is used as a flavoring agent in foods and

beverages and as a component in perfumes.[6] It is a naturally occurring volatile compound

in foods such as tequila, okra, and black currant juice.[1]

Potential Biological Activity: Some studies suggest that methyl 2-furoate may possess

antibacterial and antifungal properties, warranting further investigation for applications in

food preservation and disease control.[6]

Biomarker Potential: As it has been detected in various foods like fruits, coffee, and nuts, it

could serve as a potential biomarker for the consumption of these food items.[6][9]
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Visualized Workflows and Relationships
The following diagrams illustrate key processes and relationships involving methyl 2-furoate.

Synthesis of Methyl 2-furoate
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Caption: Synthesis pathways leading to Methyl 2-furoate.
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Purification Workflow
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Caption: General purification workflow for Methyl 2-furoate.
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Applications of Methyl 2-furoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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